molecular formula C18H26O5 B5126235 diethyl [4-(4-methylphenoxy)butyl]malonate

diethyl [4-(4-methylphenoxy)butyl]malonate

Cat. No.: B5126235
M. Wt: 322.4 g/mol
InChI Key: YGDQESPZXUFHGJ-UHFFFAOYSA-N
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Description

Diethyl [4-(4-methylphenoxy)butyl]malonate is a useful research compound. Its molecular formula is C18H26O5 and its molecular weight is 322.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 322.17802393 g/mol and the complexity rating of the compound is 329. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Properties

IUPAC Name

diethyl 2-[4-(4-methylphenoxy)butyl]propanedioate
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InChI

InChI=1S/C18H26O5/c1-4-21-17(19)16(18(20)22-5-2)8-6-7-13-23-15-11-9-14(3)10-12-15/h9-12,16H,4-8,13H2,1-3H3
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InChI Key

YGDQESPZXUFHGJ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
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Canonical SMILES

CCOC(=O)C(CCCCOC1=CC=C(C=C1)C)C(=O)OCC
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Molecular Formula

C18H26O5
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Molecular Weight

322.4 g/mol
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Synthesis routes and methods

Procedure details

176.2 g of malonic acid diethyl ester are added dropwise at 50° C. to a sodium ethylate solution freshly prepared from 23 g of sodium and 500 ml of ethanol. The mixture is kept at this temperature for 2 hours, and 243.2 g of 4-(4-methylphenoxy)butyl bromide are then added dropwise. When the addition is complete, the obtained mixture is stirred at 60° C. for 3 hours, and substantially concentrated; 1 l of ice-water is then added and the mixture is extracted 3 times with a total of 1 liter of methylene chloride. The combined organic phases are dried over sodium sulfate, and the solvent and the excess malonic acid diethyl ester is distilled off in vacuo. 303.9 g of 4-(4-methylphenoxy)butylmalonic acid diethyl ester are obtained as pale yellow, oily residue.
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